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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197

Introduction

FFN270 hydrochloride is a fluorescent false neurotransmitter (FFN) designed as a powerful
tool for visualizing noradrenergic synaptic activity.[1][2] As a fluorescent substrate for both the
norepinephrine transporter (NET) and the vesicular monoamine transporter 2 (VMAT2),
FFN270 enables the labeling of noradrenergic neurons and their synaptic vesicles. This allows
for high-resolution imaging of synaptic vesicle content release from individual axonal sites,
providing unprecedented insights into the functional properties of noradrenergic synapses in
both in vitro and in vivo models.[1][3]

Mechanism of Action

The utility of FFN270 lies in its ability to hijack the natural synaptic vesicle cycle of
norepinephrine. The molecule is first taken up from the extracellular space into the presynaptic
terminal of noradrenergic neurons by NET.[3] Once inside the cytosol, FFN270 is recognized
and actively transported into synaptic vesicles by VMAT2, where it accumulates.[3] Upon
neuronal stimulation, which triggers calcium-dependent exocytosis, the synaptic vesicles fuse
with the presynaptic membrane and release their contents, including FFN270, into the synaptic
cleft. This release can be visualized as a destaining of pre-labeled fluorescent puncta.[3]

Furthermore, FFN270's fluorescence is pH-sensitive.[4][5] The interior of a synaptic vesicle is
acidic (around pH 5.6), while the extracellular space is neutral (around pH 7.4).[5] This property
can be leveraged to generate a "flash" of fluorescence upon exocytosis as the probe moves
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from the quenching acidic environment to the neutral extrasynaptic space, providing a dynamic

signal of vesicle fusion.[5]

Properties of FFN270 Hydrochloride

The key physical, chemical, and spectral properties of FFN270 hydrochloride are summarized

below.

Property

Value Reference

Chemical Name

3-(2-Aminoethyl)-8-fluoro-7-
hydroxy-2H-chromen-2-one
hydrochloride

Molecular Formula

C11H10FNO3-HCI

Molecular Weight

259.66 g/mol

Excitation Maxima

320 nm or 365 nm (pH-

[4]
dependent)

Emission Maximum

475 nm [4]

Purity >98% (HPLC)
Solubility Soluble to 100 mM in DMSO
Storage Store at -20°C

Visualizing the FFN270 Pathway

The following diagrams illustrate the mechanism of FFN270 and typical experimental

workflows.
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Mechanism of FFN270 Uptake and Release
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General In Vivo Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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